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Compound of Interest

Compound Name: AC-Lys(AC)-OH

CAS No.: 499-86-5

Cat. No.: B556374

\

Part 1: Chemical Identity & The "Iso-Mass" Trap

Critical Warning: The primary challenge in sourcing Ac-Lys(Ac)-OH is distinguishing it from its
mono-acetylated isomers. Many chemical databases and suppliers loosely apply CAS
numbers, leading to the accidental purchase of Na-Acetyl-L-lysine (Ac-Lys-OH) or Ne-Acetyl-L-
lysine (H-Lys(Ac)-OH) instead of the di-acetylated form.

The Three Isomers

All three compounds share similar names but have distinct biological functions. You must verify
the chemical structure, not just the CAS number.
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Target Compound:

Common Error:

Common Error:

Feature ) ]
Di-Acetyl Alpha-Acetyl Epsilon-Acetyl
Short Name Ac-Lys(Ac)-OH Ac-Lys-OH H-Lys(Ac)-OH
Na,Ne-Diacetyl-L- ) ]
Full Name ) Na-Acetyl-L-lysine Ne-Acetyl-L-lysine
lysine
499-86-5 (Primary)
CAS Number _ 1946-82-3 692-04-6
(Avoid 1946-82-3)
) Histone Mimic Deacetylase Sirtuin Substrate /
Function ) ] ]
(Epigenetics) Substrate Metabolite

Charge (pH 7)

-1 (Carboxylate only)

-1 (Carboxylate only)

Zwitterionic ()

Note on CAS 1946-82-3: While some databases link this CAS to the di-acetyl form, major
suppliers like Sigma-Aldrich and Thermo Fisher assign it to Na-Acetyl-L-lysine. Do not order

CAS 1946-82-3 if you require the di-acetylated histone mimic.

Part 2: Sourcing Strategy

Due to the specificity required, "commodity" chemical suppliers often stock only the mono-

acetylated forms. You must utilize specialized peptide or fine chemical suppliers.

Tier 1: Validated Suppliers (High Confidence)

These suppliers explicitly list the di-acetylated structure.
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Catalog / Product

Supplier
pPp D

Grade

Notes

Bachem Ac-Lys(Ac)-OH

Research / GMP

Recommended.
Bachem is the gold
standard for amino
acid derivatives.
Explicitly lists "Ac-
Lys(Ac)-OH".[1][2][3]

ChemScene CS-0310538

Research (98%-+)

Correctly links to CAS
499-86-5.[4] Good for
bulk/intermediate

needs.

MedChemExpress HY-W015886

Research

Verify batch COA for
di-acetylation before

purchase.

Tier 2: Custom Synthesis / Special Order

If Tier 1 is unavailable, request a custom synthesis using the following specification block to

avoid ambiguity:

Specification for Custom Synthesis:

Chemical Name: N-alpha, N-epsilon-Diacetyl-L-lysine

e Structure: Both amine groups acetylated; free carboxylic acid. [1][2] * Formula: C1oH1sN204

MW: 230.26 g/mol

Purity: >98% (HPLC), Enantiomeric excess >99% (L-isomer).
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Part 3: Validation Protocol (Self-Validating System)

Upon receipt, you must verify that the product is fully acetylated. The presence of a free amine
(mono-acetylated impurity) will drastically alter binding constants in bromodomain assays due
to the introduction of a positive charge.

Quality Control Workflow

The following DOT diagram outlines the decision logic for validating the compound.

Two Acetyl Singlets
(~1.9 & 2.0 ppm RELEASE for Assay

Colorless 1H-NMR Validation

(No Free Amine (D20) Single Acetyl Peak
or Wrong Integration
" Purple/Blue
. Solubility Test o | Ninhydrin Test :
Receive Compound (V\?altjerllgyMgé) > (c';')lg ri;lt r?cs) (Free Amine Present)

Figure 1: QC Decision Tree. Ninhydrin confirms absence of free amines; NMR confirms di-acetylation.

Click to download full resolution via product page

1H-NMR Signature (D20)

The definitive confirmation is 1H-NMR. You should observe two distinct acetyl methyl singlets

because the chemical environments of the

-amine and

-amine differ.

e ~1.95 ppm (s, 3H): Acetyl group on
-amine (Side chain).

e ~2.02 ppm (s, 3H): Acetyl group on
-amine (Backbone).

o ~4.1-4.3 ppm (m, 1H):
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-proton (shifted downfield due to N-acetylation).

If you see only one large singlet at ~2.0 ppm integrating to 3H (relative to the backbone), you
have a mono-acetylated species.

Part 4: Application Workflow (Bromodomain
Assays)

Ac-Lys(Ac)-OH is primarily used as a minimal pharmacophore control in Bromodomain (BRD)
binding assays. It mimics the acetylated lysine residue on histone tails (e.g., H3K14ac,
H4K5ac) without the complexity of the full peptide sequence.

Experimental Logic

In a competitive binding assay (e.g., AlphaScreen, TR-FRET, or FP), Ac-Lys(Ac)-OH serves as
a low-affinity ligand (

typically in the mM range) to validate the "reader” pocket's integrity. It proves that the protein is
specifically recognizing the acetyl-lysine moiety and not binding non-specifically to the peptide
backbone.
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Assay Setup

(BRD Protein + Ligand)

\

\
Titration

(0.1-10 mM) \

Add Ac-Lys(Ac)-OH
(Competitor)

{ No Signal Change
I/(Check Protein Health)
]

Measure Signal !
(FRET/FP/Alpha) | 1

Data Analysis

Signal Decrease
Competition Observed)

Validation Confirmed

Figure 2: Competition Assay Workflow. Ac-Lys(Ac)-OH competes with the probe for the BRD pocket.

Click to download full resolution via product page

Protocol: Preparation of 100 mM Stock Solution
» Weighing: Weigh ~23 mg of Ac-Lys(Ac)-OH (MW 230.26).

e Solvent: Dissolve in 1.0 mL of 50 mM HEPES (pH 7.5) or PBS.

o Note: Unlike hydrophobic inhibitors (e.g., JQ1), Ac-Lys(Ac)-OH is highly water-soluble.

Avoid DMSO if possible, as high DMSO concentrations can interfere with some protein-
protein interactions.
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¢ pH Adjustment: The free carboxylic acid may lower the pH of unbuffered water. Ensure the
final buffer pH is 7.4-7.5 to mimic physiological conditions.

+ Storage: Aliquot and store at -20°C. Stable for >1 year.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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